5-chloro-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-sulfonamide

• IUPAC Name: 5-chloro-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C8H8ClN3O3S2/c1-5-11-7(15-12-5)4-10-17(13,14)8-3-2-6(9)16-8/h2-3,10H,4H2,1H3
• InChI Key: KGCQPQNEGWIWPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CNS(=O)(=O)C2=CC=C(S2)Cl
• Molecular Formula: C8H8ClN3O3S2
• Molecular Weight: 293.8 g/mol

Description

The compound you’re asking about contains several functional groups, including a chloro group, a methyl group, an oxadiazole ring, and a thiophene ring. Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Molecular Structure Analysis

The molecular structure of similar compounds can be best described as two planar groups. The interaction of the neutral ligand chlorothiophene in the S1 subsite allows for the combination of good oral bioavailability and high potency for nonbasic 5.

Chemical Reactions Analysis

Oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis.

Scientific Research Applications

Mode of Action Insights

Understanding the mode of action is crucial for drug design. Researchers have explored the probable mechanisms by which 1,2,4-oxadiazoles exert their effects. . These insights guide further optimization of these compounds.

Synthetic Strategies

Chemists have developed diverse synthetic strategies to access 1,2,4-oxadiazoles. . These methods contribute to the library of synthetic strategies available for medicinal chemists.

Mechanism of Action

While the specific mechanism of action for this compound is not available, oxadiazoles have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy.

Future Directions

The development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. These compounds have a wide range of potential applications, including pharmaceuticals and energetic materials.